3-[2-fluoro-4-[[1-(2-phenoxyethyl)-3,4-dihydro-2H-quinolin-5-yl]methylamino]phenyl]propanoic acid

• IUPAC Name: 3-[2-fluoro-4-[[1-(2-phenoxyethyl)-3,4-dihydro-2H-quinolin-5-yl]methylamino]phenyl]propanoic acid
• InChI: InChI=1S/C27H29FN2O3/c28-25-18-22(13-11-20(25)12-14-27(31)32)29-19-21-6-4-10-26-24(21)9-5-15-30(26)16-17-33-23-7-2-1-3-8-23/h1-4,6-8,10-11,13,18,29H,5,9,12,14-17,19H2,(H,31,32)
• InChI Key: VENOXIKBBUVHRY-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC=C2N(C1)CCOC3=CC=CC=C3)CNC4=CC(=C(C=C4)CCC(=O)O)F
• Molecular Formula: C27H29FN2O3
• Molecular Weight: 448.5 g/mol

Description

3-[2-fluoro-4-[[1-(2-phenoxyethyl)-3,4-dihydro-2H-quinolin-5-yl]methylamino]phenyl]propanoic acid, also known as FPhEQA, is a chemical compound that has gained attention in the scientific community due to its potential in the field of drug discovery. FPhEQA is a selective antagonist of the G protein-coupled receptor 40 (GPR40), which is involved in glucose and lipid metabolism.

Scientific Research Applications

• Catalytic Protodeboronation of Pinacol Boronic Esters

  • Application Summary: This compound is used in the catalytic protodeboronation of alkyl boronic esters utilizing a radical approach. This protocol allows for formal anti-Markovnikov alkene hydromethylation.
  • Methods of Application: The protodeboronation is achieved by oxidation of their corresponding methyl boron ate complexes with a stoichiometric amount of the compound.
  • Results or Outcomes: The hydromethylation sequence was applied to methoxy protected ( )-D8-THC and cholesterol. The protodeboronation was further used in the formal total synthesis of d-®-coniceine and indolizidine 209B.

• Preparation of Phenylboronic Catechol Esters

  • Application Summary: This compound is used in the preparation of phenylboronic catechol esters, which are promising anion receptors for polymer electrolytes.

• Design and Synthesis of Triple-Acting PPARα, -γ, and -δ Agonist

  • Application Summary: This compound is used in the design and synthesis of a triple-acting PPARα, -γ, and -δ agonist.

• Hydrolysis of Phenylboronic Pinacol Esters

  • Application Summary: This compound is used in the study of the hydrolysis of phenylboronic pinacol esters. These compounds are considered for the design of new drugs and drug delivery devices, particularly as boron-carriers suitable for neutron capture therapy.
  • Methods of Application: The hydrolysis of some phenylboronic pinacol esters is described. The kinetics is dependent on the substituents in the aromatic ring.
  • Results or Outcomes: The rate of the reaction is considerably accelerated at physiological pH. Therefore, care must be taken when considering these boronic pinacol esters for pharmacological purposes.

• Selective Free Fatty Acid Receptor 1 (FFA1/GPR40) Agonist

  • Application Summary: This compound is used as a selective free fatty acid receptor 1 (FFA1/GPR40) agonist.
  • Results or Outcomes: It induces glucose-dependent insulin secretion in pancreatic MIN6 cells and in vivo.

• Design and Synthesis of New Drugs and Drug Delivery Devices
  • Application Summary: This compound is considered for the design of new drugs and drug delivery devices, particularly as boron-carriers suitable for neutron capture therapy.